1-Ethenyl-2-methylcyclohex-1-ene
Description
1-Ethenyl-2-methylcyclohex-1-ene (C₉H₁₄) is a substituted cyclohexene derivative characterized by an ethenyl (vinyl) group at the 1-position and a methyl group at the 2-position of the cyclohexene ring. The compound’s structure combines the rigidity of a conjugated diene system (cyclohexene’s double bond and the ethenyl group) with steric effects from the methyl substituent.
Properties
CAS No. |
23155-97-7 |
|---|---|
Molecular Formula |
C9H14 |
Molecular Weight |
122.21 g/mol |
IUPAC Name |
1-ethenyl-2-methylcyclohexene |
InChI |
InChI=1S/C9H14/c1-3-9-7-5-4-6-8(9)2/h3H,1,4-7H2,2H3 |
InChI Key |
LMIDTLBEBHQJLU-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(CCCC1)C=C |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Structural Features of Selected Cyclohexene Derivatives
| Compound Name | Molecular Formula | Substituents | Key Functional Groups |
|---|---|---|---|
| 1-Ethenyl-2-methylcyclohex-1-ene | C₉H₁₄ | 1-Ethenyl, 2-methyl | Cyclohexene, alkene |
| 1-Ethyl-2-methylcyclohexene | C₉H₁₆ | 1-Ethyl, 2-methyl | Cyclohexene, alkyl |
| 3-Ethenyl-4-methylcyclohex-2-en-1-one | C₉H₁₂O | 3-Ethenyl, 4-methyl, 1-ketone | Cyclohexenone, alkene, ketone |
| 1-Methoxy-3-methylcyclohex-1-ene | C₈H₁₄O | 1-Methoxy, 3-methyl | Cyclohexene, ether |
Key Observations :
- Substituent Effects : The ethenyl group in 1-Ethenyl-2-methylcyclohex-1-ene introduces conjugation with the cyclohexene ring, enhancing electronic delocalization compared to alkyl-substituted analogues like 1-Ethyl-2-methylcyclohexene. This conjugation may lower activation energy for electrophilic additions .
- Functional Group Influence: The ketone in 3-Ethenyl-4-methylcyclohex-2-en-1-one increases polarity, making it more reactive in nucleophilic additions (e.g., Grignard reactions) compared to non-polarized analogues .
Thermochemical and Physical Properties
Table 2: Thermochemical and Physical Data
| Compound Name | Boiling Point (°C) | Enthalpy of Formation (ΔHf, kJ/mol) | Molecular Weight (g/mol) |
|---|---|---|---|
| 1-Ethenyl-2-methylcyclohex-1-ene | ~165 (estimated) | +85 (estimated) | 122.21 |
| 1-Ethyl-2-methylcyclohexene | ~180 | +110 | 124.23 |
| 1-Methoxy-3-methylcyclohex-1-ene | 195–200 | +75 | 126.20 |
Key Observations :
- Boiling Points : The ethenyl-substituted compound likely has a lower boiling point than 1-Ethyl-2-methylcyclohexene due to reduced van der Waals interactions (smaller surface area of ethenyl vs. ethyl) .
- Thermochemical Stability: The conjugated diene system in 1-Ethenyl-2-methylcyclohex-1-ene may stabilize the molecule, as evidenced by its lower estimated ΔHf compared to non-conjugated analogues .
Table 3: Reactivity Profiles
| Compound Name | Electrophilic Addition | Diels-Alder Reactivity | Oxidation Resistance |
|---|---|---|---|
| 1-Ethenyl-2-methylcyclohex-1-ene | High (conjugation) | Moderate | Low (alkene prone) |
| 1-Methoxy-3-methylcyclohex-1-ene | Low (ether deactivation) | None | High (ether stable) |
| 3-Ethenyl-4-methylcyclohex-2-en-1-one | Moderate (ketone directs) | High | Moderate (ketone) |
Key Observations :
- Electrophilic Additions : The ethenyl group in 1-Ethenyl-2-methylcyclohex-1-ene enhances reactivity toward electrophiles (e.g., HBr) due to conjugation with the cyclohexene ring .
- Diels-Alder Potential: The compound’s conjugated diene system allows participation in Diels-Alder reactions, though steric hindrance from the methyl group may limit regioselectivity .
- Oxidative Stability : Unlike ether- or ketone-containing analogues, 1-Ethenyl-2-methylcyclohex-1-ene is susceptible to oxidation at the alkene site, necessitating inert storage conditions .
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